Cas no 112129-20-1 (Magnesium, bromo(5,5,5-trifluoropentyl)-)

• Product Name: Magnesium, bromo(5,5,5-trifluoropentyl)-
• CAS No: 112129-20-1
• MF: C₅H₈BrF₃Mg
• MW: 229.321231842041
• MDL: MFCD28406138
• CID: 3615869
• PubChem ID: 85538047
• Update Time: 2025-10-31

Magnesium, bromo(5,5,5-trifluoropentyl)- Chemical and Physical Properties

Names and Identifiers

• Magnesium, bromo(5,5,5-trifluoropentyl)-
• 5,5,5-Trifluoropentylmagnesium bromide, 0.25M
• SCHEMBL10769688
• 5,5,5-Trifluoropentylmagnesium bromide
• 112129-20-1

• MDL： MFCD28406138
• Inchi： 1S/C5H8F3.BrH.Mg/c1-2-3-4-5(6,7)8;;/h1-4H2;1H;/q;;+1/p-1
• InChI Key： RZCRAYYLRNFHGN-UHFFFAOYSA-M
• SMILES： C(CC[Mg]Br)CC(F)(F)F

Computed Properties

• Exact Mass: 227.96119Da
• Monoisotopic Mass: 227.96119Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 64.4
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Additional information on Magnesium, bromo(5,5,5-trifluoropentyl)-

Magnesium, bromo(5,5,5-trifluoropentyl)-: A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Magnesium, bromo(5,5,5-trifluoropentyl)- (CAS no. 112129-20-1) is a specialized organometallic compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical development. This compound, characterized by its unique structural and electronic properties, plays a pivotal role in the creation of novel molecular architectures and functional materials. The presence of the bromo(5,5,5-trifluoropentyl) moiety imparts distinct reactivity and stability, making it an invaluable intermediate in synthetic chemistry.

The CAS no. 112129-20-1 identifier is a crucial reference point for researchers and chemists working with this compound, ensuring precise identification and handling. The 5,5,5-trifluoropentyl group is particularly noteworthy due to its fluorinated alkyl chain, which influences the compound's solubility, metabolic stability, and overall reactivity. These attributes make it an attractive candidate for applications in drug discovery and material science.

In recent years, Magnesium, bromo(5,5,5-trifluoropentyl)- has been extensively studied for its potential applications in pharmaceutical synthesis. The compound's ability to participate in various organic transformations, such as cross-coupling reactions and nucleophilic substitutions, has opened new avenues for the development of complex molecular structures. Researchers have leveraged its unique properties to synthesize novel heterocyclic compounds and bioactive molecules that exhibit promising pharmacological activities.

One of the most compelling aspects of Magnesium, bromo(5,5,5-trifluoropentyl)- is its role in facilitating the introduction of fluorine atoms into organic molecules. Fluorinated compounds are widely recognized for their enhanced metabolic stability and improved bioavailability in pharmaceuticals. The bromo(5,5,5-trifluoropentyl) group serves as an effective handle for further functionalization via palladium-catalyzed cross-coupling reactions, allowing chemists to construct intricate molecular frameworks with precision.

Recent advancements in synthetic methodologies have highlighted the utility of Magnesium, bromo(5,5,5-trifluoropentyl)- in the preparation of advanced materials. Its incorporation into polymers and copolymers has led to the development of high-performance materials with tailored electronic and mechanical properties. These materials are finding applications in industries ranging from electronics to aerospace due to their exceptional stability and functionality.

The pharmaceutical industry has also benefited from the use of Magnesium, bromo(5,5,5-trifluoropentyl)- as a key intermediate in drug development. By enabling the efficient synthesis of fluorinated analogs of existing drugs, this compound has contributed to the discovery of new therapeutic agents with improved efficacy and reduced side effects. The ability to introduce fluorine atoms at specific positions within a molecule can significantly alter its pharmacokinetic profile, making it a valuable tool for medicinal chemists.

Moreover，the study of Magnesium，bromo(55，55，55 trifluoropentyl) - has provided insights into the fundamental principles governing organometallic chemistry. Researchers have explored its reactivity under various conditions，shedding light on the mechanisms underlying its participation in organic transformations。These findings have not only advanced our understanding of chemical bonding but also paved the way for the development of more efficient synthetic strategies。

As our understanding of molecular interactions continues to evolve，the importance of specialized compounds like Magnesium，bromo(55，55，55 trifluoropentyl) - will only grow。Ongoing research efforts are focused on expanding their applications across diverse fields，including agrochemicals，dyes，and specialty chemicals。The versatility and utility of this compound make it a cornerstone of modern chemical research。